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Compound of Interest

Compound Name: Spexin acetate

Cat. No.: B14752745

Get Quote

Executive Summary
Spexin (NPQ) is a conserved 14-amino acid peptide hormone involved in satiety, glucose

homeostasis, and anxiety regulation.[1] While robust in its lyophilized state, Spexin exhibits

specific instabilities in solution—specifically methionine oxidation and hydrophobic aggregation

—that can compromise experimental reproducibility. This guide details a "Self-Validating"

protocol for Spexin acetate, ensuring that the peptide delivered to your assay matches the

potency of the peptide in the vial.

Physicochemical Profile & Critical Liabilities
Understanding the molecule is the first step in proper handling. Spexin is a basic, amphipathic

peptide.
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Property Value / Description Implication for Handling

Sequence NWTPQAMLYLKGAQ-NH₂
Contains Met (M) and Trp (W).

[1]

Molecular Weight ~1619.9 Da
Mid-sized peptide; diffuses

rapidly.

Isoelectric Point (pI) ~10.5 (Theoretical)
Basic.[1] Positively charged at

neutral pH.

Hydrophobicity Moderate (Leu, Trp, Tyr, Met)
prone to adsorption on plastics

at low concentrations.[1]

Salt Form Acetate

Biologically compatible; no pH

shock upon reconstitution

(unlike TFA).[1]

Oxidation Potential High
Met7 and Trp2 are oxidation

hotspots.

Solubility Water, dilute acid, PBS
Generally soluble up to 1

mg/mL in water.

Mechanism of Degradation[2][3]
Oxidation: The Methionine (Met) thioether is easily oxidized to sulfoxide (+16 Da shift),

reducing biological activity.[1] Tryptophan (Trp) can also oxidize under light exposure.[1]

Adsorption: The amphipathic helix structure promotes binding to polypropylene surfaces,

leading to "ghost" concentrations where the calculated dose exceeds the actual delivered

dose.

Protocol A: Storage of Lyophilized Peptide
The lyophilized cake is the only stable state for long-term storage.

Core Directive: The "Desiccator Rule"
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Water is the catalyst for chemical degradation. Even at -20°C, moisture trapped in the vial can

facilitate slow hydrolysis.

Arrival: Upon receipt, immediately store the vial at -20°C or -80°C.

The Equilibration Step (Crucial): Before opening the vial, allow it to equilibrate to room

temperature for at least 60 minutes in a desiccator.

Why? Opening a cold vial in humid lab air causes immediate condensation on the

hygroscopic peptide cake. This moisture initiates hydrolysis and aggregation.

Aliquot Strategy: If you purchased a large bulk (e.g., 5 mg) and only need 100 µg at a time,

you must solubilize and aliquot immediately (see Protocol B).[1] Do not attempt to weigh

milligram quantities of electrostatic powder; you will lose material and introduce moisture.

Protocol B: Reconstitution & Solubilization
This workflow ensures complete dissolution while minimizing oxidation.

Reagents Required[4][5][6][7][8][9][10][11]
Solvent: Sterile, nuclease-free water (pH ~6.0-7.0) or PBS (pH 7.4).

Vials:LoBind (low protein binding) microcentrifuge tubes. Standard polypropylene tubes can

strip up to 30% of Spexin from solution.

Gas: Nitrogen or Argon stream (optional but recommended for long-term stock).[1]

Step-by-Step Methodology
Calculate Volume: Aim for a high concentration "Master Stock" (e.g., 1 mM or 1 mg/mL).[1]

Higher concentrations are thermodynamically more stable and less prone to percentage-loss

via adsorption.

Example: To make 1 mM stock of 1 mg Spexin (MW 1619.9):

[1]

Add Solvent: Gently pipette the sterile water/buffer down the side of the vial.
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Dissolution:

Do NOT Vortex vigorously. Vortexing introduces air bubbles (oxygen), accelerating Met/Trp

oxidation.[1]

Technique: Swirl gently or pipette up and down slowly.[2][3]

Sonication: If the solution is cloudy, sonicate in a water bath for 10-15 seconds. Spexin
acetate is generally water-soluble; persistent cloudiness suggests aggregation or

impurities.[1]

Aliquot Generation: Immediately divide the Master Stock into single-use aliquots (e.g., 20-50

µL) in LoBind tubes.

Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol. This prevents the

formation of large ice crystals which can damage peptide structure.

Visualization: Reconstitution Logic Flow
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Caption: Decision tree for the reconstitution of Spexin Acetate, prioritizing oxidation prevention

and solubility verification.

Protocol C: Experimental Usage & Dilution
The "Danger Zone" for peptides is the dilute working solution (e.g., nM range).

The Serial Dilution Trap
Directly diluting a 1 mM stock to 10 nM in one step often results in massive error due to

pipetting limits and adsorption.

Rule: Use serial dilutions (e.g., 1:10 or 1:100 steps).

Buffer: The dilution buffer must contain a carrier protein (0.1% BSA) or surfactant (0.01%

Tween-20) if compatible with your assay.[1] This "sacrificial" protein coats the plastic walls,

preventing Spexin from sticking.

Stability in Culture Media
Spexin is susceptible to enzymatic degradation by serum proteases.

In Vitro: If treating cells, use heat-inactivated serum or serum-free media for the pulse period

if possible. Half-life in serum is finite; replenish every 24 hours if conducting long-term

assays.[1]

In Vivo: For animal injections, prepare fresh. If using osmotic pumps, check stability at 37°C;

Spexin acetate is relatively stable but oxidation can occur over days.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Cloudiness upon reconstitution
Hydrophobic aggregation or

salt incompatibility.[1]

Sonicate (10s). If using PBS,

try pure water first, then add

concentrated buffer.

Loss of activity in assay Adsorption to plasticware.[4]
Switch to LoBind tubes. Add

0.1% BSA to dilution buffers.

Mass Spec shift (+16 Da) Oxidation of Methionine.[1]

Avoid vortexing.[5] Degas

buffers. Use fresh aliquots.

Store under Argon.

Inconsistent replicates
Incomplete solubilization or

"clumping".

Centrifuge stock at 10,000 x g

for 1 min to check for pellet.

Re-sonicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14752745/docs#application-note-handling-
reconstitution-and-storage-of-spexin-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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